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Compound of Interest |

tert-Butyl (trans-4-
Compound Name: (aminomethyl)cyclohexyl)carbama

te

Cat. No.: B064069

Core Chemical Properties of trans-4-(Boc-
amino)cyclohexanemethylamine

A Technical Overview for Drug Development Professionals

trans-4-(tert-Butoxycarbonylamino)cyclohexanemethylamine is a versatile bifunctional molecule
utilized as a key building block in medicinal chemistry and drug discovery. Its structure,
featuring a cyclohexane scaffold with a protected amine and a primary amine-containing methyl
group in a trans configuration, offers a valuable platform for the synthesis of a wide range of
biologically active compounds. This guide provides an in-depth look at its chemical properties,
synthesis, and applications.

Physicochemical Data

The fundamental properties of trans-4-(Boc-amino)cyclohexanemethylamine are summarized
below. These data are critical for its application in chemical synthesis and for the
characterization of its derivatives.
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Property Value Reference
Molecular Formula C12H24N202 [1]
Molecular Weight 228.336 g/mol [1]
CAS Number 177583-27-6 [1]

Not specified, likely a solid or
Appearance )

oil
Solubility Slightly soluble in water [2][3]

Synthesis and Experimental Protocols

The synthesis of trans-4-(Boc-amino)cyclohexanemethylamine typically involves the protection
of one of the amino groups of trans-1,4-cyclohexanedimethanamine. A general synthetic
approach is outlined below.

General Synthesis Workflow
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Caption: Synthetic pathway for trans-4-(Boc-amino)cyclohexanemethylamine.
Experimental Protocol: Selective Boc Protection

This protocol describes a general method for the selective N-Boc protection of a diamine, which
can be adapted for the synthesis of trans-4-(Boc-amino)cyclohexanemethylamine.

» Dissolution: Dissolve trans-1,4-cyclohexanedimethanamine in a suitable solvent such as
dichloromethane (DCM) or a mixture of dioxane and water in a reaction flask.
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Cooling: Cool the solution to 0 °C in an ice bath with stirring.

Reagent Addition: Slowly add a solution of di-tert-butyl dicarbonate ((Boc)20) (1.0
equivalent) in the same solvent to the cooled solution of the diamine. The slow addition is
crucial to favor mono-protection.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS) to check for the consumption of the starting
material and the formation of the desired mono-Boc protected product.

Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure.
Redissolve the residue in an organic solvent like ethyl acetate and wash with a mild aqueous
acid (e.g., 1 M HCI) to remove any unreacted diamine, followed by a wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate in vacuo.

Purification: Purify the crude product by column chromatography on silica gel, eluting with a
gradient of methanol in dichloromethane to isolate the pure trans-4-(Boc-
amino)cyclohexanemethylamine.

Applications in Drug Discovery

trans-4-(Boc-amino)cyclohexanemethylamine serves as a crucial intermediate in the synthesis
of various pharmaceutical agents.[4][5] The presence of a protected amine and a free primary
amine allows for selective chemical modifications, making it a valuable scaffold in drug design.

Logical Relationship in Drug Development
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trans-4-(Boc-amino)cyclohexanemethylamine

Synthetic Intermediate

Further Chemical Modification
(e.g., acylation, alkylation)

Biologically Active Compound

Therapeutic Application
(e.g., V1A receptor antagonist)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular weight and formula of trans-4-(Boc-
amino)cyclohexanemethylamine.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064069#molecular-weight-and-formula-of-trans-4-
boc-amino-cyclohexanemethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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